Cas no 1823878-16-5 (3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl-)

• Product Name: 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl-
• CAS No: 1823878-16-5
• MF: C₈H₈Cl₂N₂O₂
• MW: 235.067319869995
• CID: 5191932
• PubChem ID: 76847717
• Update Time: 2025-11-02

3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl-
• SCHEMBL18816887
• 1823878-16-5
• 2,5-dichloro-n-methoxy-n-methylnicotinamide
• WLZ2991

• Inchi： 1S/C8H8Cl2N2O2/c1-12(14-2)8(13)6-3-5(9)4-11-7(6)10/h3-4H,1-2H3
• InChI Key： ALLPXHZTNDHGPE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)Cl)C(N(C)OC)=O

Computed Properties

• Exact Mass: 233.9962829g/mol
• Monoisotopic Mass: 233.9962829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl-

Comprehensive Guide to 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl- (CAS No. 1823878-16-5)

3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl- (CAS No. 1823878-16-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and dichloro substitution, is widely studied for its potential applications in drug discovery and crop protection. Researchers and industry professionals frequently search for information on its synthesis methods, physicochemical properties, and industrial applications, making it a topic of high relevance in modern chemistry.

The molecular structure of 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl- features a pyridine ring substituted with two chlorine atoms at the 2 and 5 positions, along with a methoxy-N-methyl carboxamide group. This configuration contributes to its distinct chemical reactivity and solubility profile, which are critical for its utility in various synthetic pathways. Recent studies highlight its role as a key intermediate in the development of novel heterocyclic compounds, which are increasingly important in the design of next-generation pharmaceuticals and agrochemicals.

One of the most searched topics related to this compound is its synthetic route optimization. Chemists are particularly interested in efficient and scalable methods for producing 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl- with high yield and purity. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are gaining traction as sustainable alternatives to traditional synthesis techniques. These advancements align with the growing demand for environmentally friendly chemical processes in the industry.

In pharmaceutical research, 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl- is explored for its potential as a building block in drug discovery. Its structural motifs are found in compounds with reported biological activities, including antimicrobial and anti-inflammatory properties. Researchers are investigating its derivatives for targeted therapies, especially in the context of personalized medicine and small-molecule inhibitors. These applications are frequently discussed in scientific forums and patent literature, reflecting the compound's significance in modern medicinal chemistry.

The agrochemical sector also benefits from the unique properties of 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl-. Its derivatives are being evaluated for their efficacy in crop protection and pest management. With the global emphasis on sustainable agriculture, there is a rising interest in developing novel compounds that minimize environmental impact while maintaining high efficacy. This compound's potential role in next-generation biopesticides and herbicides makes it a focal point for agrochemical innovation.

From a commercial perspective, the demand for 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl- is influenced by trends in the fine chemicals market. Suppliers and manufacturers are optimizing production processes to meet the needs of research institutions and industrial players. Quality control, regulatory compliance, and supply chain stability are key considerations for stakeholders in this niche market. Additionally, the compound's patent landscape and intellectual property aspects are frequently searched topics, as they impact its commercial viability and research accessibility.

In conclusion, 3-Pyridinecarboxamide, 2,5-dichloro-N-methoxy-N-methyl- (CAS No. 1823878-16-5) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity profile make it a valuable intermediate in synthetic chemistry. As research continues to uncover new potentials for this compound, it remains a subject of high interest for scientists, industry professionals, and innovators. For those seeking detailed technical data or procurement options, consulting specialized chemical databases and suppliers is recommended to stay updated on the latest developments.